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Compound of Interest

Guanfacine-13C, 15N3
Compound Name:

Hydrochloride
CAS No.: 1261393-21-8
Cat. No.: B586584

Get Quote

Executive Summary & Compound Profile

Guanfacine-13C, 15N3 Hydrochloride is a stable isotope-labeled internal standard used
primarily in LC-MS/MS quantification of Guanfacine.

Crucial Safety Distinction: While this compound contains heavy isotopes (

and

), itis NON-RADIOACTIVE. A common operational error is segregating this material into
radioactive waste streams, which incurs unnecessary costs and regulatory complications.[1]
This guide outlines the disposal of this compound strictly as Hazardous Chemical Waste.

Compound Ildentification Matrix
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Parameter Specification

Chemical Name Guanfacine-13C, 15N3 Hydrochloride
CAS Number 29110-48-3 (Unlabeled parent)

Isotope Nature Stable (Non-Radioactive)

GHS Classification Acute Tox. 3 (H301): Toxic if swallowed

White to off-white solid (or solution in

Physical State
Methanol/DMSO)

) Bioactive Pharmaceutical Agent (Alpha-2A
Primary Hazard . .
adrenergic agonist)

Hazard Analysis & Regulatory Framework

Before disposal, you must classify the waste stream based on the material's state.[2] The
toxicity of the parent compound (Guanfacine) dictates the handling procedure, regardless of
the isotopic labeling.

Regulatory Classification (US/EU)

 RCRA (USA): Guanfacine is not explicitly P-listed or U-listed (40 CFR 261.33). However, due
to its oral toxicity (

approx. 165 mg/kg in mice), it must be characterized as Toxic Waste if discarded in bulk.

o Solvent Considerations: If the standard is dissolved in Methanol or Acetonitrile, the waste
code is primarily dictated by the solvent (e.g., D001 Ignitable, FOO3 Spent Solvents).

e SEVESO lll / REACH (EU): Handle as hazardous pharmaceutical waste (Code 18 01 08* or
18 01 09).

Pre-Disposal Decision Logic

Effective disposal requires immediate segregation at the bench level. Use the following logic
flow to determine the correct waste stream.
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Figure 1: Decision matrix for segregating Guanfacine-13C, 15N3 HCI waste streams.
Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Scenario: Expired powder or spill cleanup materials.

+ Containment: Transfer the substance into a high-density polyethylene (HDPE) wide-mouth
jar.

o Labeling: Affix a hazardous waste label.

o Constituents: "Guanfacine HCI (Stable Isotope)”
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o Hazard Checkbox: Toxic.[3][4]

Deactivation (Optional but Recommended): If your facility permits bench-top deactivation,
add a 10% bleach solution to degrade the biological activity before sealing, though high-
temperature incineration is the preferred ultimate destruction method.

Storage: Store in a satellite accumulation area (SAA) until pickup.

Protocol B: Liquid Waste (Stock Solutions)

Scenario: Leftover LC-MS standards dissolved in Methanol, Acetonitrile, or DMSO.

Compatibility Check: Ensure the waste container is compatible with the organic solvent
(usually HDPE or Safety Can).

Segregation:DO NOT pour into aqueous acid/base streams. This must go into the Organic
Solvent Waste stream.

Dilution Rule: If the concentration is high (>1 mg/mL), dilute with the primary solvent to
minimize acute toxicity risks to waste handlers.

Labeling:
o Constituents: "Methanol (99%), Guanfacine HCI (<1%)"

o Hazard Checkbox: Flammable, Toxic.

Protocol C: Empty Container Management (The "Triple
Rinse" Rule)

Scenario: An empty amber glass vial that contained the standard.

Assessment: Is the vial "/RCRA Empty" (less than 3% by weight remains)?
Triple Rinse:

o Add solvent (MeOH or Water) to the vial (approx. 10% volume).
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o Cap and vortex/shake for 10 seconds.
o Decant rinsate into the Liquid Waste container (Protocol B).

o Repeat 3 times.

o Defacement: Cross out the original label using a permanent marker to prevent misuse.

o Disposal: Place the rinsed, uncapped vial in the laboratory glass recycling or broken glass
container.

Chain of Custody & Destruction Workflow

To ensure compliance and traceability, follow this chain of custody. This system validates that
the bioactive agent is destroyed and does not enter the water table.
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Figure 2: The cradle-to-grave workflow for pharmaceutical reference standards.

Emergency Procedures

o Skin Contact: Wash with soap and water for 15 minutes. Guanfacine is a skin irritant.[4]
 Ingestion: Immediately call a poison center.[3] Do not induce vomiting unless instructed.

o Spill (Solid): Dampen a paper towel to prevent dust generation, wipe up, and dispose of as
solid toxic waste (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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